Cas no 77855-75-5 (HOOCCH2O-PEG4-CH2COOH)

• Product Name: HOOCCH2O-PEG4-CH2COOH
• CAS No: 77855-75-5
• MF: C₁₂H₂₂O₉
• MW: 310.297685146332
• MDL: MFCD29079379
• CID: 535369
• Update Time: 2025-08-04

HOOCCH2O-PEG4-CH2COOH Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-Pentaoxaheptadecanedioic acid
• 2-[2-[2-[2-[2-(carboxymethoxy)ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
• HOOCCH2O-PEG4-CH2COOH

• MDL： MFCD29079379
• Inchi： 1S/C12H22O9/c13-11(14)9-20-7-5-18-3-1-17-2-4-19-6-8-21-10-12(15)16/h1-10H2,(H,13,14)(H,15,16)
• InChI Key： WIVPWKOWHCVJKT-UHFFFAOYSA-N
• SMILES： O(CCOCCOCC(=O)O)CCOCCOCC(=O)O

Computed Properties

• Exact Mass: 310.12636

Experimental Properties

• PSA: 120.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on HOOCCH2O-PEG4-CH2COOH

Introduction to Compound CAS No. 77855-57-5: HOOCCH2O-PEG4-CH2COOH

The compound with CAS No. 77855-57-5, commonly referred to as HOOCCH2O-PEG4-CH2COOH, is a highly specialized molecule that has garnered significant attention in the fields of polymer chemistry, drug delivery systems, and bioconjugation. This compound is a derivative of polyethylene glycol (PEG), a well-known biocompatible polymer, with carboxylic acid groups attached at both ends. The structure of HOOCCH2O-PEG4-CH2COOH consists of a PEG backbone with four ethylene oxide units, flanked by two carboxylic acid groups, making it a symmetric diacid.

HOOCCH2O-PEG4-CH2COOH has been extensively studied for its unique properties, including its water solubility, biocompatibility, and ability to form stable conjugates with various biomolecules. Recent research has highlighted its potential in the development of advanced drug delivery systems, where it serves as a versatile linker or stabilizing agent. For instance, studies have demonstrated its effectiveness in enhancing the stability and bioavailability of therapeutic proteins and peptides by minimizing aggregation and reducing immunogenicity.

In the context of bioconjugation, HOOCCH2O-PEG4-CH2COOH is often used as a cross-linking agent due to its dual carboxylic acid groups, which can react with amine-containing biomolecules such as antibodies or enzymes. This functionality has been leveraged in the creation of targeted drug delivery systems, where the compound acts as a bridge between therapeutic agents and targeting ligands. Recent advancements in this area have shown improved targeting efficiency and reduced off-target effects, making it a promising tool in precision medicine.

Moreover, HOOCCH2O-PEG4-CH2COOH has found applications in the synthesis of hydrogels and other biodegradable materials. Its ability to form covalent networks through amide bond formation has led to the development of injectable hydrogels that exhibit excellent mechanical properties and biocompatibility. These materials have been explored for use in tissue engineering and regenerative medicine, where they provide a scaffold for cell growth and differentiation.

The synthesis of HOOCCH2O-PEG4-CH2COOH typically involves the modification of PEG precursors with carboxylic acid groups through well-established chemical methods. Recent studies have focused on optimizing these synthesis pathways to improve yield and purity, ensuring that the compound meets the stringent requirements of biomedical applications.

In terms of physical properties, HOOCCH2O-PEG4-CH2COOH exhibits high water solubility due to its hydrophilic PEG backbone and ionizable carboxylic acid groups. This makes it highly suitable for use in aqueous biological systems. Additionally, its molecular weight is relatively low compared to longer PEG derivatives, which enhances its flexibility and ability to penetrate biological barriers.

Recent research has also explored the use of HOOCCH2O-PEG4-CH2COOH in diagnostic applications, particularly in the development of biosensors and imaging agents. Its ability to stabilize biomolecules while maintaining their activity has been exploited in the creation of highly sensitive assays for disease biomarkers.

In conclusion, HOOCCH2O-PEG4-CH2COOH (CAS No. 77855-57-5) is a versatile compound with a wide range of applications in biotechnology and medicine. Its unique combination of properties makes it an invaluable tool in drug delivery, bioconjugation, and material science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing healthcare technologies.